Cas no 100133-41-3 (2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid)
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
- 1H-Indazole-3-propanoic acid, α-amino-4,5,6,7-tetrahydro-
-
- Inchi: 1S/C10H15N3O2/c11-7(10(14)15)5-9-6-3-1-2-4-8(6)12-13-9/h7H,1-5,11H2,(H,12,13)(H,14,15)
- InChI Key: HADWPZVGWLNKMM-UHFFFAOYSA-N
- SMILES: N1C2=C(CCCC2)C(CC(N)C(O)=O)=N1
Experimental Properties
- Density: 1.342±0.06 g/cm3(Predicted)
- Melting Point: 270-272 °C (decomp)(Solv: water (7732-18-5))
- Boiling Point: 463.8±45.0 °C(Predicted)
- pka: 1.92±0.10(Predicted)
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843553-1g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-5g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 5g |
$3687.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-10g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 10g |
$5467.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-0.05g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-0.1g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-0.25g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-0.5g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-1.0g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1843553-2.5g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1843553-5.0g |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid |
100133-41-3 | 5g |
$3687.0 | 2023-06-02 |
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid
Introduction to 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid (CAS No. 100133-41-3)
2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organically synthesized molecule belongs to the broader category of indazole derivatives, which are known for their diverse pharmacological effects. The compound is characterized by a tetrahydro-1H-indazol-3-yl moiety attached to a propanoic acid backbone, which contributes to its complex chemical behavior and biological interactions.
The chemical structure of 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid can be described as a fusion of an indazole ring system with an amino-propanoic acid side chain. The indazole ring is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, which is known to exhibit various biological activities. The presence of the amino group in the side chain enhances the compound's reactivity and potential for further functionalization, making it a valuable intermediate in drug development.
Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the indazole scaffold can interact with multiple biological targets, including enzymes and receptors involved in various disease pathways. For instance, modifications of the indazole ring have been shown to modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in conditions like cancer and inflammation.
The tetrahydro-1H-indazol-3-yl substituent in 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid is particularly noteworthy due to its ability to influence the electronic properties of the molecule. This substitution pattern can enhance binding affinity to biological targets by introducing specific steric and electronic features. The propanoic acid moiety further contributes to the compound's solubility and bioavailability, which are critical factors in drug design.
In terms of synthetic chemistry, 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid can be synthesized through multi-step organic reactions involving cyclization and functional group transformations. The synthesis typically begins with the preparation of the indazole core followed by its functionalization with an amino-propanoic acid side chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantioselectivity in the synthesis of this compound.
Current research in pharmacology has explored the potential therapeutic applications of 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid. Preclinical studies have indicated that this compound may possess anti-inflammatory and analgesic properties due to its ability to inhibit certain inflammatory mediators. Additionally, its structural similarity to known bioactive molecules suggests that it could be a lead compound for further drug development targeting neurological disorders.
The compound's interaction with biological systems has been investigated using computational modeling techniques. Molecular docking studies have revealed that 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid can bind to specific pockets on target proteins with high affinity. These interactions are mediated by hydrogen bonding networks and hydrophobic interactions between the compound's functional groups and the target residues. Such insights into molecular recognition are crucial for optimizing drug design and improving therapeutic efficacy.
Future directions in research may focus on exploring derivatives of 2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-y]propanoic acid that exhibit enhanced pharmacological properties. Structural modifications aimed at improving metabolic stability and reducing toxicity will be key considerations in this endeavor. Additionally, investigating the compound's mechanism of action at a molecular level will provide valuable insights into its therapeutic potential and guide the development of novel drug candidates.
The role of indazole derivatives like 2-amino--(4S5S6S7S)-tetrahydro-lH-indazol--yl]propanoic acid in addressing unmet medical needs underscores their significance in modern drug discovery. As our understanding of biological pathways continues to evolve,so too will our ability to design molecules that precisely target disease-causing mechanisms。This compound,with its unique structural features,represents a promising candidate for further exploration in pharmaceutical research。
100133-41-3 (2-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)